Cas no 2138028-73-4 (5-(propan-2-yl)-1,3,4-oxadiazol-2-ylmethanesulfonamide)

5-(Propan-2-yl)-1,3,4-oxadiazol-2-ylmethanesulfonamide is a sulfonamide derivative featuring a 1,3,4-oxadiazole core with an isopropyl substituent. This compound is of interest in medicinal and agrochemical research due to its potential as a bioactive scaffold. The sulfonamide group enhances binding affinity to biological targets, while the oxadiazole ring contributes to metabolic stability and lipophilicity. Its structural features make it a candidate for enzyme inhibition or receptor modulation applications. The compound's synthetic versatility allows for further derivatization, enabling exploration of structure-activity relationships. It is typically handled under standard laboratory conditions, with purity and stability being key considerations for experimental use.
5-(propan-2-yl)-1,3,4-oxadiazol-2-ylmethanesulfonamide structure
2138028-73-4 structure
Product Name:5-(propan-2-yl)-1,3,4-oxadiazol-2-ylmethanesulfonamide
CAS No:2138028-73-4
MF:C6H11N3O3S
MW:205.234839677811
CID:6360701
PubChem ID:165475198
Update Time:2025-06-14

5-(propan-2-yl)-1,3,4-oxadiazol-2-ylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

    • 5-(propan-2-yl)-1,3,4-oxadiazol-2-ylmethanesulfonamide
    • EN300-1120791
    • 2138028-73-4
    • [5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]methanesulfonamide
    • Inchi: 1S/C6H11N3O3S/c1-4(2)6-9-8-5(12-6)3-13(7,10)11/h4H,3H2,1-2H3,(H2,7,10,11)
    • InChI Key: BONVYHCBDLDFTK-UHFFFAOYSA-N
    • SMILES: S(CC1=NN=C(C(C)C)O1)(N)(=O)=O

Computed Properties

  • Exact Mass: 205.05211239g/mol
  • Monoisotopic Mass: 205.05211239g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 108Ų

5-(propan-2-yl)-1,3,4-oxadiazol-2-ylmethanesulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1120791-0.05g
[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]methanesulfonamide
2138028-73-4 95%
0.05g
$827.0 2023-10-27
Enamine
EN300-1120791-0.1g
[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]methanesulfonamide
2138028-73-4 95%
0.1g
$867.0 2023-10-27
Enamine
EN300-1120791-0.25g
[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]methanesulfonamide
2138028-73-4 95%
0.25g
$906.0 2023-10-27
Enamine
EN300-1120791-0.5g
[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]methanesulfonamide
2138028-73-4 95%
0.5g
$946.0 2023-10-27
Enamine
EN300-1120791-1.0g
[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]methanesulfonamide
2138028-73-4
1g
$1142.0 2023-06-09
Enamine
EN300-1120791-2.5g
[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]methanesulfonamide
2138028-73-4 95%
2.5g
$1931.0 2023-10-27
Enamine
EN300-1120791-5.0g
[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]methanesulfonamide
2138028-73-4
5g
$3313.0 2023-06-09
Enamine
EN300-1120791-10.0g
[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]methanesulfonamide
2138028-73-4
10g
$4914.0 2023-06-09
Enamine
EN300-1120791-1g
[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]methanesulfonamide
2138028-73-4 95%
1g
$986.0 2023-10-27
Enamine
EN300-1120791-5g
[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]methanesulfonamide
2138028-73-4 95%
5g
$2858.0 2023-10-27

Additional information on 5-(propan-2-yl)-1,3,4-oxadiazol-2-ylmethanesulfonamide

Comprehensive Overview of 5-(propan-2-yl)-1,3,4-oxadiazol-2-ylmethanesulfonamide (CAS No. 2138028-73-4): Properties, Applications, and Research Insights

The compound 5-(propan-2-yl)-1,3,4-oxadiazol-2-ylmethanesulfonamide (CAS No. 2138028-73-4) is a specialized sulfonamide derivative featuring a 1,3,4-oxadiazole core. This unique structural motif has garnered significant attention in pharmaceutical and agrochemical research due to its potential bioactivity and versatility. The presence of the propan-2-yl (isopropyl) group and the methanesulfonamide moiety further enhances its molecular interactions, making it a subject of interest for drug discovery and material science applications.

In recent years, the demand for heterocyclic compounds like 1,3,4-oxadiazoles has surged, driven by their role in designing enzyme inhibitors and antimicrobial agents. Researchers are particularly intrigued by the sulfonamide functional group in this compound, which is known for its ability to modulate biological targets such as carbonic anhydrases and kinases. These properties align with current trends in precision medicine and targeted therapy, addressing common search queries like "sulfonamide-based drug candidates" or "oxadiazole derivatives in cancer research."

The synthesis of 5-(propan-2-yl)-1,3,4-oxadiazol-2-ylmethanesulfonamide typically involves multi-step reactions, including cyclization of hydrazide intermediates and subsequent sulfonylation. Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are employed to confirm its purity and structural integrity. These methods are frequently searched by chemists seeking characterization protocols for similar compounds, reflecting the compound's relevance in academic and industrial labs.

Beyond pharmaceuticals, this compound's oxadiazole-sulfonamide hybrid structure has potential applications in material science, particularly in designing organic semiconductors or corrosion inhibitors. Its thermal stability and electronic properties make it a candidate for optoelectronic devices, a topic gaining traction in green energy discussions. SEO-optimized terms like "oxadiazole materials for solar cells" or "sulfonamide-based polymers" could further enhance visibility for audiences exploring sustainable technologies.

Ongoing studies focus on optimizing the bioavailability and selectivity of 5-(propan-2-yl)-1,3,4-oxadiazol-2-ylmethanesulfonamide, with computational tools like molecular docking aiding in structure-activity relationship (SAR) analyses. Such approaches resonate with popular queries about AI in drug design or in silico screening, bridging cutting-edge technology with traditional chemistry. As research progresses, this compound may emerge as a scaffold for novel therapeutics addressing unmet medical needs.

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent